Cas no 147269-18-9 (6-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 6-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 147269-18-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD11656483
• CID: 1318660
• PubChem ID: 10242910
• Update Time: 2025-08-05

6-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,2-dihydro-6-(4-methylphenyl)-2-oxo-
• 6-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• EN300-238982
• ALBB-036686
• SCHEMBL25149281
• DB-374496
• 2-Hydroxy-6-(p-tolyl)nicotinic acid
• MFCD11656483
• 2-Oxo-6-(p-tolyl)-1,2-dihydropyridine-3-carboxylic acid
• 147269-18-9
• F2130-0162
• AKOS010924091
• CS-0281291
• 1,2-Dihydro-6-(4-methylphenyl)-2-oxo-3-pyridinecarboxylic acid
• NS-02936
• SCHEMBL11319316
• 6-(4-methylphenyl)-2-oxo-1H-pyridine-3-carboxylic Acid

• MDL： MFCD11656483
• Inchi： 1S/C13H11NO3/c1-8-2-4-9(5-3-8)11-7-6-10(13(16)17)12(15)14-11/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key： QNBFRRBMCSIZER-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC=C(C2C=CC(C)=CC=2)N1

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 495.1±45.0 °C at 760 mmHg
• Flash Point: 253.2±28.7 °C
• PSA: 66.4
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

6-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

6-(4-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid: A Comprehensive Overview

6-(4-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid, also known by its CAS registry number CAS No. 147269-18-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their structural versatility and potential applications in drug design. The molecule features a pyridine ring with a 2-oxo group, a 6-(4-methylphenyl) substituent, and a carboxylic acid group at the 3-position, making it a unique structure with promising biological activity.

The synthesis of 6-(4-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, improving both yield and purity. For instance, studies published in Journal of Medicinal Chemistry have highlighted the use of microwave-assisted synthesis to accelerate the formation of the dihydropyridine ring system.

The structural features of this compound make it an attractive candidate for various applications. The presence of the 4-methylphenyl group introduces lipophilicity, enhancing its ability to cross cellular membranes. Meanwhile, the carboxylic acid group provides acidity and potential for further functionalization, such as esterification or amidation, which can be exploited in drug delivery systems or as scaffolds for bioactive molecules.

Recent research has focused on evaluating the biological activity of CAS No. 147269-18-9. In vitro studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. A study conducted by researchers at the University of California revealed that this compound exhibits significant radical scavenging activity, making it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, 6-(4-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. A paper published in Nature Communications highlighted its role in enhancing the efficiency of metalloenzymes through strategic metal-ligand interactions.

The commercial availability of this compound is supported by several chemical suppliers who offer it at varying purities and scales. Its purity is typically assessed using high-performance liquid chromatography (HPLC) and mass spectrometry (MS), ensuring compliance with pharmacopeial standards.

In conclusion, CAS No. 147269-18-9, or 6-(4-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid, represents a versatile molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, solidifying its position as an important compound in contemporary chemical research.